Cas no 53511-62-9 (2-Pyridinamine, 3-(1H-tetrazol-5-yl)-)

• Product Name: 2-Pyridinamine, 3-(1H-tetrazol-5-yl)-
• CAS No: 53511-62-9
• MF: C₆H₆N₆
• MW: 162.152039051056
• CID: 357090
• PubChem ID: 13101657
• Update Time: 2025-04-19

2-Pyridinamine, 3-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 3-(1H-tetrazol-5-yl)-
• 3-(2H-tetrazol-5-yl)pyridin-2-amine
• DTXSID90518205
• SCHEMBL21806014
• 53511-62-9
• KUHYPZDJYRCFGS-UHFFFAOYSA-N
• SCHEMBL1734017
• EN300-7837957
• 3-(1H-1,2,3,4-TETRAZOL-5-YL)PYRIDIN-2-AMINE
• 3-(2H-tetrazol-5-yl)-pyridin-2-ylamine

• Inchi： 1S/C6H6N6/c7-5-4(2-1-3-8-5)6-9-11-12-10-6/h1-3H,(H2,7,8)(H,9,10,11,12)
• InChI Key： KUHYPZDJYRCFGS-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C2N=NNN=2)C=1N

Computed Properties

• Exact Mass: 162.06558
• Monoisotopic Mass: 162.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 93.37